![molecular formula C13H18BrNO4 B4170890 3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide](/img/structure/B4170890.png)
3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide
Overview
Description
3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of 3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide is not fully understood. However, it has been suggested that the compound may act as an inhibitor of certain enzymes or receptors in the body, leading to its potential therapeutic effects.
Biochemical and Physiological Effects
Studies have shown that 3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide has various biochemical and physiological effects. For instance, the compound has been shown to induce apoptosis (cell death) in certain cancer cells, inhibit the aggregation of amyloid-beta peptides (a hallmark of Alzheimer's disease), and protect dopaminergic neurons (involved in Parkinson's disease) from oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using 3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. However, one of the limitations is its relatively high cost, which may limit its widespread use in research.
Future Directions
There are several future directions for the research on 3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide. For instance, further studies are needed to elucidate its precise mechanism of action and to identify its potential therapeutic targets. Additionally, more studies are needed to investigate its safety and efficacy in vivo (in living organisms) and to optimize its pharmacokinetic properties (how the body absorbs, distributes, and eliminates the compound). Finally, the compound may also have potential applications in other fields, such as materials science and catalysis, which warrant further investigation.
Scientific Research Applications
3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide has been studied for its potential applications in various scientific research areas, including medicinal chemistry, pharmacology, and neuroscience. This compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.
properties
IUPAC Name |
3-bromo-5-ethoxy-4-methoxy-N-(2-methoxyethyl)benzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H18BrNO4/c1-4-19-11-8-9(7-10(14)12(11)18-3)13(16)15-5-6-17-2/h7-8H,4-6H2,1-3H3,(H,15,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HSPDQPHOTJCFNO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C(=O)NCCOC)Br)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H18BrNO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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